Cas no 91538-82-8 (1-Bromo-4-(trans-4-ethylcyclohexyl)benzene)

• Product Name: 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene
• CAS No: 91538-82-8
• MF: C₁₄H₁₉Br
• MW: 267.204663515091
• MDL: MFCD08275628
• CID: 856897
• PubChem ID: 13548369
• Update Time: 2025-05-21

1-Bromo-4-(trans-4-ethylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-trans-Ethylcyclohexylbromobenzene
• 1-BROMO-4-(TRANS-4-ETHYLCYCLOHEXYL)BENZENE
• BENZENE, 1-BROMO-4-(4-ETHYLCYCLOHEXYL)-, TRANS-
• 1-bromo-4-(4-ethylcyclohexyl)benzene
• 4-(trans-4-ethylcyclohexyl)-bromobenzene
• trans-1-Bromo-4-(4-ethylcyclohexyl)benzene (ACI)
• trans-4-(4-Ethylcyclohexyl)phenyl bromide
• AKOS015835627
• 1-bromo-4-((1r,4r)-4-ethylcyclohexyl)benzene
• 4-(trans-4-ethylcyclohexyl)bromobenzene
• UZNPLXSOLSAKGB-HAQNSBGRSA-N
• SCHEMBL8752146
• SCHEMBL10980305
• 91538-82-8
• DS-10088
• DB-216043
• trans-1-Bromo-4-(4-ethylcyclohexyl)benzene
• UZNPLXSOLSAKGB-UHFFFAOYSA-N
• MFCD08275628
• SB66650
• 4-trans(4-Ethyl cyclohexyl)bromobenzene
• CS-0061080
• NS00008019
• F16510
• SY104364
• DTXSID70543510
• 1228880-66-7
• 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene

• MDL： MFCD08275628
• Inchi： 1S/C14H19Br/c1-2-11-3-5-12(6-4-11)13-7-9-14(15)10-8-13/h7-12H,2-6H2,1H3/t11-,12-
• InChI Key： UZNPLXSOLSAKGB-HAQNSBGRSA-N
• SMILES： C([C@@H]1CC[C@@H](C2C=CC(Br)=CC=2)CC1)C

Computed Properties

• Exact Mass: 266.06700
• Monoisotopic Mass: 266.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.13290

Additional information on 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene

Recent Advances in the Study of 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene (CAS: 91538-82-8) and Its Applications in Chemical Biology and Pharmaceutical Research

1-Bromo-4-(trans-4-ethylcyclohexyl)benzene (CAS: 91538-82-8) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of liquid crystals, organic semiconductors, and bioactive molecules. Recent studies have explored its potential in drug discovery, material science, and as a building block for complex molecular architectures.

In the context of drug discovery, 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene has been utilized as a precursor for the development of novel therapeutic agents. Its unique structural features, including the trans-4-ethylcyclohexyl moiety, contribute to enhanced pharmacokinetic properties such as improved solubility and metabolic stability. Recent research has demonstrated its efficacy in the synthesis of small-molecule inhibitors targeting protein-protein interactions, which are often challenging to modulate with conventional drug-like molecules.

Material science applications of 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene have also been a focal point of recent investigations. The compound's ability to form stable liquid crystalline phases at room temperature makes it a promising candidate for use in display technologies and optoelectronic devices. Studies have shown that derivatives of this compound exhibit high thermal stability and low viscosity, which are critical parameters for industrial applications. Furthermore, its incorporation into organic semiconductors has led to advancements in the development of flexible electronics and organic photovoltaics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and functionalization of 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These methodologies not only enhance the efficiency of synthetic routes but also reduce the environmental impact by minimizing the use of hazardous reagents. Additionally, computational studies have provided insights into the compound's reactivity and potential for further derivatization.

In conclusion, 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene (CAS: 91538-82-8) continues to be a compound of significant interest in multiple scientific disciplines. Its applications in drug discovery, material science, and synthetic chemistry highlight its versatility and potential for future innovations. Ongoing research aims to explore new derivatives and applications, further solidifying its role as a valuable tool in chemical biology and pharmaceutical research.